Cas no 68342-52-9 (2-Propenenitrile, 3-amino-2-[(4-methylphenyl)sulfonyl]-)

2-Propenenitrile, 3-amino-2-[(4-methylphenyl)sulfonyl]- structure
68342-52-9 structure
Product Name:2-Propenenitrile, 3-amino-2-[(4-methylphenyl)sulfonyl]-
CAS No:68342-52-9
MF:C10H10N2O2S
MW:222.263600826263
CID:393352
PubChem ID:71374628
Update Time:2025-04-19

2-Propenenitrile, 3-amino-2-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenenitrile, 3-amino-2-[(4-methylphenyl)sulfonyl]-
    • 3-amino-2-(4-methylphenyl)sulfonylprop-2-enenitrile
    • 68342-52-9
    • DTXSID40797402
    • 3-Amino-2-(4-methylbenzene-1-sulfonyl)prop-2-enenitrile
    • Inchi: 1S/C10H10N2O2S/c1-8-2-4-9(5-3-8)15(13,14)10(6-11)7-12/h2-6H,11H2,1H3
    • InChI Key: ULSVCNLNHJZRQU-UHFFFAOYSA-N
    • SMILES: S(C(C#N)=CN)(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 222.0464
  • Monoisotopic Mass: 222.04629874g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 389
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 0.9
  • Topological Polar Surface Area: 92.3Ų

Experimental Properties

  • PSA: 83.95
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